Methyl 2-[[4-[bis(2-methoxyethyl)sulfamoyl]benzoyl]amino]-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: methyl 2-[[4-[bis(2-methoxyethyl)sulfamoyl]benzoyl]amino]-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C26H37N3O7S2/c1-25(2)16-19-20(24(31)36-7)23(37-21(19)26(3,4)28-25)27-22(30)17-8-10-18(11-9-17)38(32,33)29(12-14-34-5)13-15-35-6/h8-11,28H,12-16H2,1-7H3,(H,27,30)
• InChI Key: QZAODXKBQPDTKF-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(N1)(C)C)SC(=C2C(=O)OC)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CCOC)CCOC)C
• Molecular Formula: C26H37N3O7S2
• Molecular Weight: 567.7 g/mol
• CAS No.: 489471-23-0

Description

“Methyl 2-[[4-[bis(2-methoxyethyl)sulfamoyl]benzoyl]amino]-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate” is a complex organic compound. It has a molecular formula of C24H33N5O7S2.

Chemical Reactions Analysis

The chemical reactions that this compound undergoes would depend on the conditions and the other reactants present. Unfortunately, specific information about the chemical reactions of this compound is not available in the search results.

Scientific Research Applications

Novel Membrane Technologies

Research involving novel sulfonated aromatic diamine monomers, like the ones used in the synthesis of thin-film composite nanofiltration membranes, highlights the potential of such compounds in improving water treatment technologies. These membranes have shown increased water flux and enhanced dye rejection capabilities due to improved surface hydrophilicity, indicating potential applications in environmental remediation and water purification processes (Yang Liu et al., 2012).

Advanced Polymer Materials

Several studies have focused on the synthesis and characterization of novel polyimides and polyamides derived from aromatic diamine monomers, similar to the structure of the compound . These materials often exhibit exceptional thermal stability, mechanical properties, and low dielectric constants, making them suitable for applications in electronics, aerospace, and as components in high-performance materials (Xiaolong Wang et al., 2006).

Catalysis and Organic Synthesis

Compounds with sulfonamido, benzoyl, and pyridine groups have been utilized as catalysts or intermediates in organic synthesis, demonstrating their utility in facilitating various chemical reactions. This includes the synthesis of heterocycles, which are crucial in the development of pharmaceuticals, agrochemicals, and materials science (A. Prasad et al., 2005).

Potential Anti-inflammatory Applications

A specific study on a structurally related molecule, methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate, as part of a research program targeting novel molecules for potential anti-inflammatory agents, indicates that compounds with similar structures could be explored for their biological activities and potential therapeutic applications (G. P. Moloney, 2001).

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. These could include further studies to determine its physical and chemical properties, investigations into its mechanism of action, and development of synthesis methods.